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Compound of Interest

Compound Name: Hexadecamethylheptasiloxane

Cat. No.: B038720 Get Quote

An In-depth Technical Guide to the Environmental Fate and Persistence of

Hexadecamethylheptasiloxane

For Researchers, Scientists, and Drug Development Professionals

Abstract
Hexadecamethylheptasiloxane (L7) is a linear siloxane used in a variety of industrial and

consumer products. Its potential release into the environment necessitates a thorough

understanding of its environmental fate and persistence. This technical guide provides a

comprehensive overview of the current scientific knowledge regarding the environmental

behavior of L7. It summarizes key physicochemical properties, details its partitioning and

persistence in various environmental compartments, and outlines its potential for

bioaccumulation. The information is presented through structured data tables, detailed

experimental methodologies based on standardized protocols, and logical diagrams to facilitate

a clear understanding for researchers, scientists, and drug development professionals.

Physicochemical Properties
The environmental fate of a chemical is largely governed by its physicochemical properties.

These properties determine how a substance partitions between different environmental

compartments such as air, water, soil, and biota. The key physicochemical properties of

Hexadecamethylheptasiloxane are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₆H₄₈O₆Si₇

Molecular Weight 533.15 g/mol

Boiling Point 286.8 °C

Melting Point -78 °C

Vapor Pressure
5.55 x 10⁻⁴ mm Hg at 25 °C

(extrapolated)

Water Solubility 0.02 mg/L (estimated)

Log Kₒw (Octanol-Water

Partition Coefficient)
12.52 (estimated)

Henry's Law Constant
1.4 x 10⁴ atm·m³/mol

(estimated)

Organic Carbon-Water

Partition Coefficient (Kₒc)
6.8 x 10⁷ (estimated)

Environmental Fate and Persistence
The environmental fate of Hexadecamethylheptasiloxane is characterized by its high volatility

and strong affinity for organic matter. This section details its expected behavior and persistence

in the primary environmental compartments.

Atmospheric Fate
Once released into the atmosphere, Hexadecamethylheptasiloxane is expected to exist

predominantly in the vapor phase due to its relatively high vapor pressure. The primary

degradation pathway in the atmosphere is through reaction with photochemically-produced

hydroxyl radicals (•OH).

Atmospheric Half-Life: The estimated atmospheric half-life for this reaction is approximately 6

days.
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Photolysis: L7 does not contain chromophores that absorb light at wavelengths greater than

290 nm, and therefore, direct photolysis is not expected to be a significant degradation

pathway.

Due
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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